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Compound of Interest

1-(2,2-dibromoethenyl)-4-
Compound Name:
methoxybenzene

Cat. No.: B1353493

In-Depth Technical Guide: 1-(2,2-
dibromoethenyl)-4-methoxybenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 1-(2,2-dibromoethenyl)-4-methoxybenzene, including its molecular formula,
molecular weight, and a detailed experimental protocol for its synthesis. This document is
intended to serve as a valuable resource for researchers in organic synthesis and drug
development.

Core Compound Data

1-(2,2-dibromoethenyl)-4-methoxybenzene is a halogenated aromatic compound. Below is a

summary of its key quantitative data.
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Property Value Reference
Molecular Formula CoHsBr20 [1]
Molecular Weight 291.97 g/mol [1]
Physical State Solid [2]
Appearance Yellow to white solid [2]
Melting Point 34 °C [2]
CAS Number 60512-57-4 [1]

Synthesis Protocol: Corey-Fuchs Reaction

The primary method for synthesizing 1-(2,2-dibromoethenyl)-4-methoxybenzene is the
Corey-Fuchs reaction, which involves the one-carbon homologation of an aldehyde.[3][4] In this
case, the starting material is 4-methoxybenzaldehyde.

Reaction Scheme

4-methoxybenzaldehyde DCM, 0°C to rt

1-(2,2-dibromoethenyl)-4-methoxybenzene

CBra, PPhs

Click to download full resolution via product page

Caption: Synthesis of 1-(2,2-dibromoethenyl)-4-methoxybenzene.

Experimental Procedure

The following is a general procedure for the Corey-Fuchs reaction to synthesize 1,1-
dibromoalkenes from aldehydes.[5]

Materials:

e Triphenylphosphine (PPhs)
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Carbon tetrabromide (CBra)

4-methoxybenzaldehyde

Dichloromethane (DCM), dry

Hexanes

Step 1: Ylide Formation and Reaction with Aldehyde

e In a round-bottom flask under an argon atmosphere, dissolve triphenylphosphine (3.0
equivalents) in dry dichloromethane (DCM).

e Cool the solution to 0°C using an ice bath.
o Slowly add carbon tetrabromide (1.5 equivalents) to the cooled solution.
« Stir the resulting mixture at 0°C for 15 minutes.

e Add a solution of 4-methoxybenzaldehyde (1.0 equivalent) in dry DCM to the reaction
mixture.

 Allow the reaction to warm to room temperature and stir overnight.

Step 2: Work-up and Purification

Triturate the reaction mixture with cold hexanes to precipitate excess triphenylphosphine.

Filter the mixture to remove the solid triphenylphosphine.

Concentrate the filtrate under reduced pressure.

Purify the crude product by silica gel chromatography to obtain 1-(2,2-dibromoethenyl)-4-
methoxybenzene.

Spectroscopic Data

Detailed experimental spectroscopic data for 1-(2,2-dibromoethenyl)-4-methoxybenzene is
not readily available in the surveyed literature. However, data for the analogous dichloro
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compound, 1-(2,2-dichlorovinyl)-4-methoxybenzene, can provide some insight into the
expected spectral characteristics.[6]

H NMR (400 MHz, CDCls) of 1-(2,2-dichlorovinyl)-4-methoxybenzene:[6]

& 7.50 (d, J = 9.2 Hz, 2H)

5 6.90 (d, J = 9.2 Hz, 2H)

5 6.79 (s, 1H)

5 3.83 (s, 3H)

13C NMR (125 MHz, CDCIs) of 1-(2,2-dichlorovinyl)-4-methoxybenzene:[6]

0 159.55

6 130.05

0 128.03

0 125.98

6 118.80

0 113.87

0 55.29

IR (neat, cm~?) of 1-(2,2-dichlorovinyl)-4-methoxybenzene:[6]

e 1605, 1510, 1252, 1178, 1032, 908, 821

Applications and Future Research

Currently, there is limited information in the public domain regarding the specific applications or
biological activity of 1-(2,2-dibromoethenyl)-4-methoxybenzene. This presents an opportunity
for further research into the potential utility of this compound in areas such as organic
synthesis, materials science, or as a scaffold in drug discovery. The presence of the
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dibromoethenyl group offers a versatile handle for further chemical transformations, such as
cross-coupling reactions or conversion to an alkyne.

Logical Workflow for Synthesis and
Characterization

The following diagram illustrates the logical workflow from starting materials to the final,
characterized product.

Start: 4-methoxybenzaldehyde

!

Corey-Fuchs Reaction
(CBr4, PPh3, DCM)

!

Work-up & Purification
(Filtration, Chromatography)

!

Product:
1-(2,2-dibromoethenyl)-4-methoxybenzene

Spectroscopic Analysis
(NMR, IR, MS)

Characterized Product

Click to download full resolution via product page

Caption: Workflow for the synthesis and analysis of the target compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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